Cas no 2580217-39-4 (methyl 2-aminodispiro3.0.3^{5}.1^{4}nonane-9-carboxylate)

• Product Name: methyl 2-aminodispiro3.0.3^{5}.1^{4}nonane-9-carboxylate
• CAS No: 2580217-39-4
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 5660966
• PubChem ID: 165895085
• Update Time: 2025-06-19

methyl 2-aminodispiro3.0.3^{5}.1^{4}nonane-9-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27733186
• methyl 2-aminodispiro[3.0.3^{5}.1^{4}]nonane-9-carboxylate
• 2580217-39-4
• methyl 2-aminodispiro3.0.3^{5}.1^{4}nonane-9-carboxylate

• Inchi： 1S/C11H17NO2/c1-14-9(13)8-10(3-2-4-10)11(8)5-7(12)6-11/h7-8H,2-6,12H2,1H3
• InChI Key： QRLNKWQMARBFAC-UHFFFAOYSA-N
• SMILES： O(C)C(C1C2(CCC2)C21CC(C2)N)=O

Computed Properties

• Exact Mass: 195.125928785g/mol
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 2-aminodispiro3.0.3^{5}.1^{4}nonane-9-carboxylate

Introduction to Methyl 2-aminodispiro[3.0.3⁵.1⁴]nonane-9-carboxylate (CAS No. 2580217-39-4)

Methyl 2-aminodispiro[3.0.3⁵.1⁴]nonane-9-carboxylate, identified by its CAS number 2580217-39-4, is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the spirocyclic class of molecules, which are known for their unique structural and functional properties. The presence of multiple rings interconnected through spiro centers imparts distinct stereochemical constraints and reactivity patterns, making it a promising candidate for various pharmacological applications.

The molecular structure of methyl 2-aminodispiro[3.0.3⁵.1⁴]nonane-9-carboxylate features a dispiro framework composed of three rings: two cyclohexane rings and one cyclopentane ring. The spiro centers at positions 3 and 14 create a rigid scaffold that influences the compound's conformational flexibility and potential interactions with biological targets. The amine group at the 2-position and the carboxylate ester at the 9-position provide additional functional handles for chemical modification and biological evaluation.

In recent years, spirocyclic compounds have been extensively studied due to their potential as bioactive molecules. The unique structural motif of these compounds often leads to high binding affinity and selectivity towards biological targets, making them attractive for drug development. Specifically, methyl 2-aminodispiro[3.0.3⁵.1⁴]nonane-9-carboxylate has been investigated for its potential role in modulating various enzymatic pathways and receptor interactions. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory and metabolic disorders.

The synthesis of methyl 2-aminodispiro[3.0.3⁵.1⁴]nonane-9-carboxylate presents a significant challenge due to the complexity of the spirocyclic core. Advanced synthetic methodologies, including ring-closing metathesis and transition-metal-catalyzed reactions, have been employed to construct the desired framework efficiently. The introduction of the amine and carboxylate functionalities further requires precise control over reaction conditions to ensure high yield and purity.

The pharmacological profile of methyl 2-aminodispiro[3.0.3⁵.1⁴]nonane-9-carboxylate is currently under active investigation in several research laboratories. Initial in vitro studies have demonstrated promising results in terms of enzyme inhibition and cell-based assays. For instance, the compound has shown potential as an inhibitor of cyclooxygenase (COX) enzymes, which are key players in the inflammatory response. Additionally, its interaction with other biological targets such as kinases and ion channels is being explored to uncover novel therapeutic applications.

The structural rigidity provided by the spirocyclic core enhances the compound's ability to fit into specific binding pockets of biological targets, thereby increasing its binding affinity. This feature is particularly valuable in drug design, where precise molecular recognition is crucial for efficacy and selectivity. The carboxylate ester moiety at the 9-position offers further opportunities for derivatization, allowing researchers to fine-tune the pharmacokinetic properties of the compound.

In conclusion, methyl 2-aminodispiro[3.0.3⁵.1⁴]nonane-9-carboxylate (CAS No. 2580217-39-4) represents a significant advancement in medicinal chemistry due to its unique structural features and promising pharmacological properties. Ongoing research efforts are focused on elucidating its mechanism of action and optimizing its chemical structure for improved efficacy and safety profiles.